Cas no 2108943-48-0 (Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 2108943-48-0
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• MDL: MFCD30529654
• CID: 5193774
• Update Time: 2025-07-16

Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]-

• MDL： MFCD30529654
• Inchi： 1S/C14H14N4O2S/c1-8-4-5-21-13(8)14-16-15-11(20-14)7-12(19)18-10(3)6-9(2)17-18/h4-6H,7H2,1-3H3
• InChI Key： FRVLSOZARPWTRB-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C)=CC(C)=N1)CC1=NN=C(C2SC=CC=2C)O1

Additional information on Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]-

Comprehensive Analysis of Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]- (CAS No. 2108943-48-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]- (CAS No. 2108943-48-0) has garnered significant attention due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in scientific literature and online searches.

The 1-(3,5-dimethyl-1H-pyrazol-1-yl) moiety in this compound is a key structural element, often associated with bioactive molecules. Pyrazole derivatives are widely studied for their pharmacological properties, including anti-inflammatory and antimicrobial activities. The incorporation of a 3-methyl-2-thienyl group linked to a 1,3,4-oxadiazole ring further enhances the compound's versatility, making it a subject of interest in drug discovery and material science.

Recent studies highlight the growing demand for heterocyclic compounds like Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]- in the development of novel therapeutics. Researchers are particularly intrigued by its potential as a scaffold for designing enzyme inhibitors, given the oxadiazole ring's ability to mimic peptide bonds. This aligns with current trends in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, the preparation of CAS No. 2108943-48-0 involves multi-step reactions, including condensation and cyclization processes. Optimizing these methods is a hot topic in organic synthesis forums, with many researchers seeking efficient catalytic systems to improve yields. The compound's thienyl-oxadiazole hybrid structure also presents opportunities for green chemistry applications, such as solvent-free reactions or microwave-assisted synthesis.

In material science, the Ethanone derivative's conjugated system and electron-rich heterocycles make it a candidate for organic electronic devices. Its thermal stability and potential luminescent properties are being explored for OLED (organic light-emitting diode) technologies, a field experiencing exponential growth due to the demand for flexible displays and energy-efficient lighting solutions.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the presence of the 3,5-dimethyl-1H-pyrazol-1-yl and 5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl groups, which are crucial for understanding its reactivity and interactions. Such detailed structural analysis is frequently searched by chemistry students and professionals alike.

The safety profile and handling precautions for CAS No. 2108943-48-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation, as with all chemical substances. This information addresses common workplace safety queries in research facilities.

Looking ahead, the scientific community anticipates expanded applications for this pyrazole-oxadiazole-thiophene hybrid in various domains. Its modular structure allows for numerous derivatives, making it a valuable building block in combinatorial chemistry. The compound's potential in addressing current challenges in medicinal chemistry and materials engineering continues to drive research interest worldwide.

For researchers investigating structure-activity relationships, the Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]- molecule offers a fascinating case study. Its balanced lipophilicity and hydrogen-bonding capacity, derived from its heterocyclic components, provide valuable insights for molecular design in drug development projects.

The commercial availability of this compound through specialty chemical suppliers has facilitated its adoption in various research programs. Scientists frequently search for reliable sources of CAS 2108943-48-0, along with purity specifications and analytical data sheets, highlighting the importance of quality control in chemical research.

In conclusion, Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(3-methyl-2-thienyl)-1,3,4-oxadiazol-2-yl]- represents an exciting area of investigation at the intersection of organic chemistry and applied sciences. Its multifaceted nature addresses several contemporary research needs, from pharmaceutical development to advanced materials, ensuring its continued relevance in scientific exploration.